4-{[5-(3-Bromobenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid

• Molecular Formula: C18H13BrN2O3S
• Molecular Weight: 417.3 g/mol
• IUPAC Name: 4-[[(5Z)-5-[(3-bromophenyl)methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoic acid
• InChI: InChI=1S/C18H13BrN2O3S/c1-21-16(22)15(10-11-3-2-4-13(19)9-11)25-18(21)20-14-7-5-12(6-8-14)17(23)24/h2-10H,1H3,(H,23,24)/b15-10-,20-18?
• InChI Key: ZJQNYLWRUNRCGB-RBVMOECKSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC(=CC=C2)Br)/SC1=NC3=CC=C(C=C3)C(=O)O
• SMILES: CN1C(=O)C(=CC2=CC(=CC=C2)Br)SC1=NC3=CC=C(C=C3)C(=O)O

Description

4-{[5-(3-Bromobenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is commonly referred to as BBOT and has been studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of BBOT is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in disease processes. BBOT has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. BBOT has also been shown to inhibit the activity of certain transcription factors that are involved in cancer cell growth and proliferation.
Biochemical and physiological effects:
BBOT has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of COX-2. BBOT has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, BBOT has been shown to have anti-microbial properties and has been investigated for its potential use in the treatment of bacterial infections.

Advantages and Limitations for Lab Experiments

The advantages of using BBOT in lab experiments include its well-established synthesis method and its potential as a therapeutic agent in various diseases. The limitations of using BBOT in lab experiments include the lack of understanding of its mechanism of action and the need for further research to fully understand its potential as a therapeutic agent.

Future Directions

There are several future directions for the research of BBOT. One direction is to further investigate its mechanism of action and identify specific targets for its therapeutic use. Another direction is to investigate its potential use in combination with other therapeutic agents for enhanced efficacy. Additionally, the use of BBOT in cancer imaging for diagnostic purposes is an area of future research. Overall, the potential of BBOT as a therapeutic agent and its various biochemical and physiological effects make it a promising area of research for future studies.

Synthesis Methods

The synthesis of BBOT involves the reaction of 3-bromobenzaldehyde with 2-amino-4-methylthiazolidin-5-one in the presence of acetic acid and glacial acetic acid. The resulting product is then treated with 4-aminobenzoic acid to produce BBOT. The synthesis of BBOT has been well-established in the literature and has been used in various research studies.

Scientific Research Applications

BBOT has been studied for its potential as a therapeutic agent in various diseases. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. BBOT has been studied for its potential use in the treatment of cancer, arthritis, and bacterial infections. Additionally, BBOT has been investigated for its potential as a diagnostic agent in cancer imaging.